N-[(3-chlorophenyl)methyl]-5-[(4-ethylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-5-(4-ethylanilino)triazolidine-4-carboxamide
• InChI: InChI=1S/C18H22ClN5O/c1-2-12-6-8-15(9-7-12)21-17-16(22-24-23-17)18(25)20-11-13-4-3-5-14(19)10-13/h3-10,16-17,21-24H,2,11H2,1H3,(H,20,25)
• InChI Key: DENMSZWHYJFDAT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2C(NNN2)C(=O)NCC3=CC(=CC=C3)Cl
• Molecular Formula: C18H22ClN5O
• Molecular Weight: 359.9 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as 1,2,3-triazole hybrids, involves a Cu(I) catalyzed [3 + 2] dipolar cycloaddition. This process involves N-substituted(prop-2-yn-1-yl)amines and benzyl 2-azidoacetates.

Molecular Structure Analysis

The molecular structure of this compound includes a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The triazole nucleus is present as a central structural component in a number of drug classes.

Chemical Reactions Analysis

Triazole compounds are known for their stability against metabolic degradation, ability to engage in hydrogen bonding, and active involvement in dipole-dipole and π-stacking interactions. These unique features contribute to their enhanced biocompatibility.

Scientific Research Applications

Antiviral Activity

Indole derivatives exhibit antiviral properties. For instance:

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Other Applications

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Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available resources, triazole compounds are known to bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities.